Cas no 69225-80-5 ((pent-1-en-4-yn-1-yl)benzene)

• Product Name: (pent-1-en-4-yn-1-yl)benzene
• CAS No: 69225-80-5
• MF: C₁₁H₁₀
• MW: 142.197103023529
• CID: 3361842
• PubChem ID: 19702424
• Update Time: 2025-10-20

(pent-1-en-4-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, (1E)-1-PENTEN-4-YNYL-
• Benzene, (1E)-1-penten-4-ynyl- (9CI)
• (pent-1-en-4-yn-1-yl)benzene
• EN300-1860270
• 69225-80-5

• Inchi： 1S/C11H10/c1-2-3-5-8-11-9-6-4-7-10-11/h1,4-10H,3H2/b8-5+
• InChI Key： PWLGUSZNGUQWLW-VMPITWQZSA-N
• SMILES： C1(/C=C/CC#C)=CC=CC=C1

Computed Properties

• Exact Mass: 142.078250319Da
• Monoisotopic Mass: 142.078250319Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on (pent-1-en-4-yn-1-yl)benzene

Exploring the Unique Properties and Applications of (pent-1-en-4-yn-1-yl)benzene (CAS No. 69225-80-5)

(pent-1-en-4-yn-1-yl)benzene, with the CAS number 69225-80-5, is a fascinating organic compound that has garnered attention in both academic and industrial research. This compound, characterized by its unique alkene and alkyne functional groups attached to a benzene ring, offers a versatile platform for synthetic chemistry applications. Researchers and chemists are increasingly interested in its molecular structure and reactivity, which make it a valuable intermediate in the synthesis of more complex molecules.

The compound's IUPAC name, (pent-1-en-4-yn-1-yl)benzene, reflects its structural features: a benzene ring substituted with a pentenynyl group. This combination of unsaturated bonds provides opportunities for click chemistry and polymerization reactions, which are hot topics in modern material science. With the growing demand for sustainable materials and green chemistry, this compound's potential as a building block for biodegradable polymers is being explored.

In recent years, the pharmaceutical industry has shown interest in CAS 69225-80-5 due to its potential as a precursor for drug discovery. The compound's ability to undergo selective hydrogenation and cross-coupling reactions makes it a candidate for creating novel bioactive molecules. This aligns with the current trend of precision medicine and targeted therapies, where researchers seek structurally diverse compounds to address unmet medical needs.

The spectroscopic properties of (pent-1-en-4-yn-1-yl)benzene have been extensively studied, with particular focus on its NMR signatures and IR absorption bands. These studies are crucial for quality control in industrial applications and for understanding the compound's behavior in various environments. The compound's UV-Vis spectrum has also attracted attention in the field of organic electronics, where conjugated systems are valued for their optoelectronic properties.

From a safety perspective, proper handling of 69225-80-5 requires standard laboratory precautions. While not classified as hazardous under normal conditions, its storage conditions and handling procedures should follow general organic chemistry guidelines. The compound's stability under different temperatures and its solubility profile in common organic solvents are well-documented, providing practical information for researchers.

The synthetic routes to (pent-1-en-4-yn-1-yl)benzene have been optimized over time, with recent advances focusing on catalytic methods that improve yield and reduce waste. These developments align with the broader chemical industry's shift toward atom economy and process intensification. The compound's production scalability makes it attractive for commercial applications in specialty chemicals and advanced materials.

Looking to the future, CAS 69225-80-5 continues to be a subject of research in materials science and catalysis. Its potential applications in nanotechnology and surface modification are particularly promising, as scientists explore ways to functionalize materials at the molecular level. The compound's unique structure may contribute to developments in smart coatings and responsive materials that adapt to environmental stimuli.

For researchers working with (pent-1-en-4-yn-1-yl)benzene, understanding its structure-activity relationships is key to unlocking its full potential. The compound serves as an excellent example of how molecular design can lead to materials with tailored properties. As computational chemistry tools become more sophisticated, in silico studies of this compound may reveal additional applications in molecular recognition and supramolecular chemistry.

In conclusion, 69225-80-5 represents an important class of organic compounds that bridge fundamental research and practical applications. Its study contributes to our understanding of conjugated systems and provides valuable insights for chemical synthesis strategies. As the scientific community continues to explore sustainable chemistry solutions, compounds like (pent-1-en-4-yn-1-yl)benzene will likely play increasingly important roles in developing innovative materials and technologies.